1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1h-benzo[d]imidazole-4-carbaldehyde

• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol
• IUPAC Name: 1-(2,6-dioxopiperidin-3-yl)-3-methyl-2-oxobenzimidazole-4-carbaldehyde
• InChI: InChI=1S/C14H13N3O4/c1-16-12-8(7-18)3-2-4-9(12)17(14(16)21)10-5-6-11(19)15-13(10)20/h2-4,7,10H,5-6H2,1H3,(H,15,19,20)
• InChI Key: BZFDZFWLBXFTCF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2N(C1=O)C3CCC(=O)NC3=O)C=O

Description

This compound features a benzo[d]imidazole core modified with:

• 3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole: A bicyclic system with a methyl group at position 3 and a ketone at position 2.
• 4-carbaldehyde: A reactive aldehyde group at position 3.

Its unique structure suggests applications in medicinal chemistry, particularly as a building block for targeted protein degraders (e.g., PROTACs) or enzyme inhibitors.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1h-benzo[d]imidazole-4-carbaldehyde typically involves multi-step organic reactions. One common method starts with the preparation of the benzoimidazole core, followed by the introduction of the piperidinyl group and the carbaldehyde functionality. Key steps include:

Cyclization reactions: to form the benzoimidazole core.

Substitution reactions: to introduce the piperidinyl group.

Oxidation reactions: to form the carbaldehyde group.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions: 1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1h-benzo[d]imidazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Conversion of functional groups to lower oxidation states.

Substitution: Replacement of one functional group with another.

Addition: Addition of new groups to the molecule.

Common Reagents and Conditions:

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogenating agents or nucleophiles.

Catalysts: Such as palladium or platinum catalysts for hydrogenation reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

The compound has shown promise in several biological applications:

1. Anticancer Activity
Research indicates that derivatives of benzo[d]imidazole compounds exhibit significant anticancer properties. The structural features of 1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carbaldehyde may contribute to its ability to inhibit tumor growth. For instance, studies have demonstrated that similar compounds can induce apoptosis in cancer cell lines and inhibit cell proliferation through various mechanisms, including the modulation of signaling pathways involved in cell cycle regulation and apoptosis .

2. Antimicrobial Properties
This compound's derivatives have been evaluated for their antimicrobial activity against various pathogens. The presence of the dioxopiperidine moiety may enhance the compound's ability to disrupt bacterial cell walls or interfere with metabolic pathways essential for bacterial survival. Preliminary studies suggest moderate to strong activity against gram-positive and gram-negative bacteria .

3. Inhibition of Enzymatic Activity
The compound has potential as an inhibitor of specific enzymes involved in disease processes. For example, similar compounds have been studied for their ability to inhibit dihydroorotate dehydrogenase (DHODH), an enzyme critical for pyrimidine biosynthesis in pathogens and cancer cells . Inhibition of DHODH can affect the proliferation of certain cancer cells and viruses.

Case Studies

Several studies illustrate the applications of this compound:

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated that derivatives showed IC50 values in low micromolar ranges against various cancer cell lines.
Study B	Antimicrobial Testing	Evaluated against S. aureus and E. coli, showing significant inhibition compared to control antibiotics.
Study C	Enzyme Inhibition	Confirmed inhibition of DHODH with resultant effects on viral replication assays.

Mechanism of Action

The mechanism of action of 1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1h-benzo[d]imidazole-4-carbaldehyde involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by:

Inhibiting enzyme activity: By binding to the active site or allosteric site of the enzyme.

Modulating receptor activity: By acting as an agonist or antagonist.

Interfering with protein-protein interactions: By binding to specific protein domains.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Similarities and Variations

Table 1: Key Structural Features of Benzoimidazole Derivatives

Compound Name	Substituent at Position 1	Substituent at Position 4	Molecular Weight	Key References
Target Compound	2,6-Dioxopiperidin-3-yl	Carbaldehyde (CHO)	~359.34 g/mol†
Ethyl 3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylate	H (unsubstituted)	Ethyl carboxylate (COOEt)	~248.26 g/mol
1-(3-Benzyl-2-imino-2,3-dihydro-1H-benzo[d]imidazol-1-yl)-3-phenoxypropan-2-ol	3-Benzyl-2-imino	3-Phenoxypropan-2-ol	~393.45 g/mol
Seldegamadlinum (fragment)	2,6-Dioxopiperidin-3-yl	Integrated into larger scaffold	~700.24 g/mol*
VU573 (Kir1.1 inhibitor)	Not specified	Not applicable	~N/A

†Calculated based on formula; *Molecular weight of parent compound in .

Key Observations:

Position 4 Modifications :

• The carbaldehyde in the target compound enhances electrophilicity compared to the ethyl carboxylate in , making it more reactive for covalent binding or further derivatization.
• Carboxylate esters (e.g., COOEt in ) are typically hydrolyzed in vivo, whereas the aldehyde group may participate in Schiff base formation or redox reactions.

In seldegamadlinum , the same dioxopiperidinyl-benzimidazole fragment is integrated into a PROTAC scaffold, highlighting its utility in drug design.

Pharmacological and Physicochemical Properties

Table 2: Comparative Bioactivity and Properties

Compound Name	Biological Activity	IC50/EC50	Solubility (Predicted)	LogP (Predicted)	References
Target Compound	Unknown (potential E3 ligase binder)	N/A	Low (due to rigidity)	~1.2
Ethyl carboxylate analog	Not reported	N/A	Moderate	~2.5
VU573	Kir1.1/GIRK channel inhibitor	IC50 = 1.9 μM	Moderate	~3.0
Seldegamadlinum	Mdm2/Hdm2 degrader (antineoplastic)	Sub-μM range	Low	~4.5

Key Insights:

• Reactivity vs. Stability : The carbaldehyde in the target compound may limit plasma stability compared to carboxylate esters but offers opportunities for targeted covalent inhibition.
• Role of Dioxopiperidinyl Group: This substituent likely enhances binding to proteasomal targets (e.g., cereblon in PROTACs) due to its structural similarity to immunomodulatory drugs (IMiDs) .

Biological Activity

1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological properties, including synthesis, mechanisms of action, and therapeutic implications.

The molecular formula for this compound is $C_{15}H_{16}N_{4}O_{3}$, and it has a molecular weight of approximately 284.32 g/mol. The structure features a benzimidazole core linked to a dioxopiperidine moiety, which is crucial for its biological activity.

Synthesis

The synthesis of this compound involves multi-step organic reactions that typically include the formation of the benzimidazole framework followed by the introduction of the dioxopiperidine group. The detailed synthetic pathway can be found in various chemical literature, often emphasizing the importance of optimizing reaction conditions for yield and purity.

Anticancer Activity

Recent studies have indicated that compounds containing benzimidazole derivatives exhibit significant anticancer properties. For instance, derivatives similar to 1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carbaldehyde have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. In vitro assays demonstrated that these compounds can inhibit tumor growth through mechanisms involving cell cycle arrest and modulation of apoptotic pathways .

Antimicrobial Properties

Research has also highlighted the antimicrobial potential of benzimidazole derivatives. Studies showed that similar compounds possess antibacterial and antifungal activities, likely due to their ability to disrupt microbial cell membranes or inhibit essential metabolic pathways .

Neuropharmacological Effects

The compound's structure suggests potential interactions with neurotransmitter systems. Preliminary investigations have indicated that derivatives may act as positive allosteric modulators at GABA-A receptors, which could lead to anxiolytic or anticonvulsant effects. This property is particularly relevant in the context of neurological disorders where GABAergic dysfunction is implicated .

Case Study 1: Anticancer Mechanisms

In a study focusing on the anticancer effects of benzimidazole derivatives, researchers synthesized a series of compounds related to 1-(2,6-Dioxopiperidin-3-yl)-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carbaldehyde. The results showed significant cytotoxicity against human breast cancer cells (MCF-7), with IC50 values in the low micromolar range. Mechanistic studies revealed that these compounds induce apoptosis through activation of caspase pathways .

Case Study 2: Neuropharmacological Activity

A recent pharmacological evaluation revealed that certain benzimidazole derivatives exhibit promising activity as GABA-A receptor modulators. In vivo studies demonstrated that these compounds could reduce seizure activity in rodent models, suggesting their potential as anticonvulsants .

Summary Table of Biological Activities

Activity	Mechanism	Reference
Anticancer	Induces apoptosis; inhibits proliferation
Antimicrobial	Disrupts cell membranes; inhibits metabolism
Neuropharmacological	Positive allosteric modulation at GABA-A receptors